Cas no 2738-19-4 (2-Methyl-2-hexene)

• Product Name: 2-Methyl-2-hexene
• CAS No: 2738-19-4
• MF: C₇H₁₄
• MW: 98.186062335968
• MDL: MFCD00027232
• CID: 259970
• PubChem ID: 87572564
• Update Time: 2025-10-23

2-Methyl-2-hexene Chemical and Physical Properties

Names and Identifiers

• 2-Hexene, 2-methyl-
• 2-Methyl-2-hexene
• 2-methylhex-2-ene
• 2-Hexene,2-methyl
• 2-Methyl-hex-2-en
• 2-methyl-hex-2-ene
• Pentene,dimethyl
• NSC73928
• C3H7CH=C(CH3)2
• BWEKDYGHDCHWEN-UHFFFAOYSA-N
• M0526
• InChI=1/C7H14/c1-4-5-6-7(2)3/h6H,4-5H2,1-3H
• 2738-19-4
• MFCD00027232
• NSC 73928
• AKOS024429364
• NSC-73928
• T72209
• DTXSID70181810
• DTXCID10104301

• MDL： MFCD00027232
• Inchi： 1S/C7H14/c1-4-5-6-7(2)3/h6H,4-5H2,1-3H3
• InChI Key： BWEKDYGHDCHWEN-UHFFFAOYSA-N
• SMILES： C(/C=C(\C)/C)CC

Computed Properties

• Exact Mass: 98.10960
• Monoisotopic Mass: 98.10955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 56.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 0.71
• Melting Point: -130.35°C
• Boiling Point: 95°C
• Flash Point: -2 °C
• Refractive Index: 1.4080 to 1.4120
• PSA: 0.00000
• LogP: 2.75270
• Solubility: Not available
• Vapor Pressure: 51.1±0.1 mmHg at 25°C

2-Methyl-2-hexene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H225-H304
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P301+P310+P331-P303+P361+P353-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 3295 3/PG II
• Safety Instruction： H225+H304
• HazardClass：3
• PackingGroup：II
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Methyl-2-hexene

Comprehensive Overview of 2-Methyl-2-hexene (CAS No. 2738-19-4): Properties, Applications, and Industry Insights

2-Methyl-2-hexene (CAS No. 2738-19-4) is a branched-chain unsaturated hydrocarbon classified as an alkene. This compound, with the molecular formula C₇H₁₄, is widely recognized in organic chemistry for its unique structural features and reactivity. The presence of a double bond at the second carbon position and a methyl group substitution makes it a valuable intermediate in synthetic chemistry. Researchers and industries often explore its applications in flavor and fragrance formulations, polymer modification, and specialty chemical synthesis.

In recent years, the demand for 2-Methyl-2-hexene has grown due to its role in green chemistry initiatives. As industries shift toward sustainable practices, this compound is investigated for its potential in bio-based solvents and low-VOC formulations. Environmental concerns and regulatory pressures have driven innovations in its production, with a focus on catalytic processes that minimize waste. Users searching for "eco-friendly alkenes" or "sustainable hydrocarbon intermediates" will find 2738-19-4 relevant to their queries.

The physical properties of 2-Methyl-2-hexene include a boiling point of approximately 90–92°C and a density of 0.70 g/cm³, making it a lightweight and volatile liquid. Its chemical stability under controlled conditions allows for safe handling in laboratory and industrial settings. Analytical techniques such as GC-MS and FTIR spectroscopy are commonly employed to verify its purity, addressing frequent search terms like "how to identify 2-Methyl-2-hexene" or "CAS 2738-19-4 analysis methods".

One of the trending topics related to 2-Methyl-2-hexene is its utility in flavor enhancement. The compound’s slight fruity odor has led to its use in food-grade additives, particularly in mimicking natural aromas. This aligns with the increasing consumer demand for "clean-label ingredients" and "natural flavor alternatives". Additionally, its role in polyolefin production attracts attention from the materials science community, especially for modifying plastic flexibility and thermal resistance.

From a commercial perspective, 2-Methyl-2-hexene is supplied in high-purity grades (>98%) by leading chemical manufacturers. Procurement-related searches such as "buy 2738-19-4 in bulk" or "2-Methyl-2-hexene suppliers" highlight its market relevance. Storage recommendations typically emphasize inert atmosphere packaging to prevent polymerization, a detail critical for logistics professionals and lab managers.

Emerging research explores the electrochemical applications of 2-Methyl-2-hexene, particularly in energy storage systems. Its derivatization potential is being studied for advanced battery materials, responding to the global push for renewable energy solutions. Such developments position this compound as a subject of interest for queries like "alkenes in lithium-ion batteries" or "hydrocarbon-based electrolytes".

In summary, 2-Methyl-2-hexene (CAS No. 2738-19-4) bridges fundamental chemistry and industrial innovation. Its versatility in flavor synthesis, material science, and sustainable chemistry ensures its continued relevance. By addressing both technical specifications and industry trends, this overview caters to professionals searching for "2-Methyl-2-hexene uses", "2738-19-4 safety data", or "future of branched alkenes".